1,7-Diazaspiro[4.4]nonan-2-one
Overview
Description
Molecular Structure Analysis
The molecular formula of 1,7-Diazaspiro[4.4]nonan-2-one is C7H10N2O2 . It has a molecular weight of 154.167 Da . The structure consists of a seven-membered ring containing two nitrogen atoms and a five-membered carbonyl heterocycle .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,7-Diazaspiro[4.4]nonan-2-one include a density of 1.3±0.1 g/cm3, boiling point of 541.1±43.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.4 mmHg at 25°C . It has a molar refractivity of 37.9±0.4 cm3, and a polar surface area of 58 Å2 .Scientific Research Applications
Synthesis and Structural Studies
Improved Synthesis Techniques : Ji Zhiqin (2004) developed an improved synthesis method for Diazaspiro[4.4] nonane, starting from malononitrile and using nucleophilic displacement, hydrolytic cyclization, and carbonyl reduction. This method offers higher efficiency and better yield (Ji Zhiqin, 2004).
Regioselective Synthesis : A study by Farag et al. (2008) details the regioselective synthesis of Diazaspiro[4.4]nona derivatives, highlighting the cycloaddition processes and molecular mechanics involved (A. Farag, Y. M. Elkholy, K. A. Ali, 2008).
Molecular Structure Analysis : Silaichev et al. (2012) focused on the reaction of certain compounds to produce 1,7-diazaspiro[4.4]nona derivatives, studying their crystalline and molecular structures through X-ray analysis (P. Silaichev, V. O. Filimonov, P. Slepukhin, A. N. Maslivets, 2012).
Chemical Reactions and Compound Development
Enantioselective Synthesis : Pan et al. (2020) developed a catalytic asymmetric cascade reaction for constructing the spiroindoline skeleton, which includes 2,7-diazaspiro[4.4]nonane, in diastereoselective and enantioselective manners (Zhiqiang Pan, Yuchang Liu, Fengchi Hu, Qinglong Liu, Wenbin Shang, Xuebao Ji, C. Xia, 2020).
Novel Synthesis Routes : Attanasi et al. (2001) described a method involving sodium methoxide and tetrahydrofuran for producing new 1,6-dioxo-2,7-diazaspiro[4.4]nona-3,8-dienes (O. Attanasi, L. D. Crescentini, P. Filippone, F. Mantellini, 2001).
Mechanism of Action
Target of Action
The primary target of 1,7-Diazaspiro[4.4]nonan-2-one is the KRAS G12C protein . The KRAS protein plays a key role in cellular proliferation and differentiation . Mutations in the KRAS gene are known drivers of oncogenic alteration in human cancer .
Mode of Action
1,7-Diazaspiro[4.4]nonan-2-one acts as a covalent inhibitor against KRAS G12C . From an X-ray complex structural analysis, the 1,7-Diazaspiro[4.4]nonan-2-one moiety binds in the switch-II pocket of KRAS G12C . This binding inhibits the activity of the KRAS G12C protein, thereby disrupting its role in cellular proliferation and differentiation .
Biochemical Pathways
The inhibition of KRAS G12C by 1,7-Diazaspiro[4.4]nonan-2-one affects the RAS signaling pathway . This pathway is crucial for cellular proliferation and differentiation . By inhibiting KRAS G12C, the compound disrupts this pathway, potentially leading to the suppression of tumor growth .
Pharmacokinetics
The compound 1,7-Diazaspiro[4.4]nonan-2-one has shown high metabolic stabilities in human and mouse liver microsomes . This suggests that the compound may have favorable Absorption, Distribution, Metabolism, and Excretion (ADME) properties, which could impact its bioavailability .
Result of Action
The result of the action of 1,7-Diazaspiro[4.4]nonan-2-one is a dose-dependent antitumor effect . In an NCI-H1373 xenograft mouse model, the compound showed a significant reduction in tumor growth .
properties
IUPAC Name |
1,7-diazaspiro[4.4]nonan-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c10-6-1-2-7(9-6)3-4-8-5-7/h8H,1-5H2,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUZXGTNJUMQOQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNC2)NC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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